Cas no 918868-05-0 (2-(1-Benzyl-1H-1,2,3-triazol-4-yl)-N-methyladenosine)

• Product Name: 2-(1-Benzyl-1H-1,2,3-triazol-4-yl)-N-methyladenosine
• CAS No: 918868-05-0
• MF: C₂₀H₂₂N₈O₄
• MW: 438.43988275528
• CID: 769854
• Update Time: 2023-08-03

2-(1-Benzyl-1H-1,2,3-triazol-4-yl)-N-methyladenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-methyl-2-[1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]-
• (2R,3R,4S,5R)-2-[2-(1-benzyltriazol-4-yl)-6-(methylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• BDBM50199975
• 2-(1-Benzyl-1H-1,2,3-triazol-4-yl)-N-methyladenosine
• 2-(1-benzyl-1,2,3-triazol-4-yl)-N6-methyl-9-(beta-D-ribofuranosyl)adenine
• (2R,3R,4S,5R)-2-(2-(1-Benzyl-1H-1,2,3-triazol-4-yl)-6-(methylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

• Inchi： 1S/C20H22N8O4/c1-21-18-14-19(28(10-22-14)20-16(31)15(30)13(9-29)32-20)24-17(23-18)12-8-27(26-25-12)7-11-5-3-2-4-6-11/h2-6,8,10,13,15-16,20,29-31H,7,9H2,1H3,(H,21,23,24)/t13-,15-,16-,20-/m1/s1
• InChI Key： UUGLTPWFMHMLIW-KHTYJDQRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC)=NC(C3=CN(CC4C=CC=CC=4)N=N3)=NC1=2)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 628
• Topological Polar Surface Area: 156